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Compound of Interest

Compound Name: 2,3-Diphenylacrylonitrile

Cat. No.: B1223411

An In-depth Technical Guide to 2,3-Diphenylacrylonitrile
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical compound 2,3-
Diphenylacrylonitrile, including its chemical identifiers, physical and chemical properties, and
detailed safety data. The information is intended for professionals in research and development
who may be handling or studying this compound.

Chemical Identification and Properties

2,3-Diphenylacrylonitrile, also known as a-Cyanostilbene, is a solid, white to off-white
crystalline compound.[1][2][3] Its chemical structure features a conjugated system that includes
two phenyl rings and a carbon-carbon double bond, which is responsible for its distinct
electronic and photophysical properties.[3]

Table 1: Chemical Identifiers and Synonyms
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Identifier Type Data

CAS Number 2510-95-4[1][2][4][5][6]1[71[8]
IUPAC Name 2,3-Diphenylacrylonitrile[5]
Molecular Formula C1sHuN[1][2][4][5][7]

EINECS 219-726-6[1][2][4]

RTECS AT6225000[1][2]

| Synonyms| a-Phenylcinnamonitrile, a-Cyanostilbene, (22)-2,3-Diphenyl-2-propenenitrile,
Benzal-(benzyl-cyanid)[1][2][4][5] |

Table 2: Physical and Chemical Properties

Property Value

Molecular Weight 205.26 g/mol [1][2][4][7]

Melting Point 85-87 °C[1][2][6][7]

Boiling Point ~333.93°C (rough estimate)[1][2][7]

Form Solid[1][2]

Color White to Off-White[1][2]

Solubility Slightly soluble in Chloroform and Methanol[1]
[2]

Topological Polar Surface Area 23.8 A2

| Rotatable Bond Count | 2 |

Safety Data and Hazard Information

2,3-Diphenylacrylonitrile is classified as harmful and requires careful handling. It is harmful if
swallowed, inhaled, or in contact with skin, and causes skin, eye, and respiratory irritation.[4]
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Upon decomposition by heating, it can emit toxic fumes of nitrogen oxides (NOx) and cyanide
(CN-).[1][2][4]1[6]L7]

Table 3: GHS Hazard and Precautionary Statements
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Classification

Hazard Statements

Statement

H302: Harmful if swallowed.[4] H312:
Harmful in contact with skin.[4] H315:
Causes skin irritation.[4] H319: Causes
serious eye irritation.[4] H332: Harmful if
inhaled.[4] H335: May cause respiratory
irritation.[4]

Precautionary Statements (Prevention)

P261: Avoid breathing
dust/fume/gas/mist/vapors/spray.[4] P264: Wash
skin thoroughly after handling.[4] P270: Do not
eat, drink or smoke when using this product.[4]
P271: Use only outdoors or in a well-ventilated
area.[4] P280: Wear protective gloves/protective

clothing/eye protection/face protection.[9]

Precautionary Statements (Response)

P301+P312: IF SWALLOWED: Call a POISON
CENTER/doctor if you feel unwell.[4]
P302+P352: IF ON SKIN: Wash with plenty of
water.[4] P304+P340: IF INHALED: Remove
person to fresh air and keep comfortable for
breathing.[4] P305+P351+P338: IF IN EYES:
Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing.[9] P332+P313: If skin
irritation occurs: Get medical advice/attention.[4]
P337+P313: If eye irritation persists: Get
medical advice/attention.[4] P362+P364: Take
off contaminated clothing and wash it before

reuse.[4]

Precautionary Statements (Storage)

P403+P233: Store in a well-ventilated place.
Keep container tightly closed.[4] P405: Store
locked up.[4]

| Precautionary Statements (Disposal) | P501: Dispose of contents/container to an approved

waste disposal plant.[4] |
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Table 4: Toxicity Data

Test Type Organism Route Reported Dose Source
National
] Technical
LD50 Mouse Intraperitoneal 100 mg/kg .
Information
Service[4]

| LDLo | Rat | Unreported | 400 mg/kg | Biochemical Pharmacology[4] |

Handling, Storage, and Emergency Protocols

Proper handling and storage are crucial to ensure safety when working with 2,3-
Diphenylacrylonitrile.

Handling:

Work under a chemical fume hood.

Avoid inhalation of the substance.

Do not eat, drink, or smoke when using this product.[4][9]

Wash hands and any exposed skin thoroughly after handling.[4][9]

Use non-sparking tools and take measures to prevent static discharge.

Storage:

Store in a cool, dry, and well-ventilated place.[4][9]

Keep the container tightly closed.[4][9]

Store locked up.[4][9]

Recommended storage is in a refrigerator.[1][2]

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.guidechem.com/encyclopedia/2-3-diphenylacrylonitrile-dic235075.html
https://www.guidechem.com/encyclopedia/2-3-diphenylacrylonitrile-dic235075.html
https://www.benchchem.com/product/b1223411?utm_src=pdf-body
https://www.benchchem.com/product/b1223411?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/2-3-diphenylacrylonitrile-dic235075.html
https://www.fishersci.com/store/msds?partNumber=AC150365000&productDescription=DIPHENYLACETONITRILE+99+500GR&vendorId=VN00032119&countryCode=US&language=en
https://www.guidechem.com/encyclopedia/2-3-diphenylacrylonitrile-dic235075.html
https://www.fishersci.com/store/msds?partNumber=AC150365000&productDescription=DIPHENYLACETONITRILE+99+500GR&vendorId=VN00032119&countryCode=US&language=en
https://www.guidechem.com/encyclopedia/2-3-diphenylacrylonitrile-dic235075.html
https://www.fishersci.com/store/msds?partNumber=AC150365000&productDescription=DIPHENYLACETONITRILE+99+500GR&vendorId=VN00032119&countryCode=US&language=en
https://www.guidechem.com/encyclopedia/2-3-diphenylacrylonitrile-dic235075.html
https://www.fishersci.com/store/msds?partNumber=AC150365000&productDescription=DIPHENYLACETONITRILE+99+500GR&vendorId=VN00032119&countryCode=US&language=en
https://www.guidechem.com/encyclopedia/2-3-diphenylacrylonitrile-dic235075.html
https://www.fishersci.com/store/msds?partNumber=AC150365000&productDescription=DIPHENYLACETONITRILE+99+500GR&vendorId=VN00032119&countryCode=US&language=en
https://amp.chemicalbook.com/ProductChemicalPropertiesCB8703217_EN.htm
https://chemdad.com/index.php?c=article&id=31038
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1223411?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

First Aid Measures:

If Swallowed: Rinse mouth and immediately call a POISON CENTER or doctor.[4][9]

« If on Skin: Wash off immediately with plenty of soap and water while removing all
contaminated clothing. Seek medical attention if irritation occurs.[9]

« If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Get
medical attention.[4][9]

 If in Eyes: Rinse immediately with plenty of water for at least 15 minutes, also under the
eyelids. Get medical attention.[9]

Standard Operating Procedure for 2,3-Diphenylacrylonitrile

Click to download full resolution via product page

Caption: Experimental Workflow for Handling 2,3-Diphenylacrylonitrile.
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Experimental Protocols

The primary method cited for the synthesis of 2,3-Diphenylacrylonitrile and its derivatives is
the Knoevenagel condensation.[3]

General Methodology: Knoevenagel Condensation This reaction involves the base-catalyzed
condensation of an active methylene compound with a carbonyl compound.[3]

Reactants: Phenylacetonitrile (an active methylene compound) is reacted with benzaldehyde
(a carbonyl compound).[3]

o Catalyst: A base is used to catalyze the reaction.

o Mechanism: The base deprotonates the phenylacetonitrile to form a carbanion. This
carbanion then acts as a nucleophile, attacking the carbonyl carbon of the benzaldehyde.
The subsequent intermediate undergoes dehydration to yield the final product, 2,3-
Diphenylacrylonitrile.

» Versatility: By varying the substituted phenylacetonitriles and benzaldehydes, a wide array of
analogs can be synthesized, making it a key building block in constructing more complex
molecules.[3]

Note: Detailed, step-by-step experimental protocols are not available in the provided search
results. Researchers should consult peer-reviewed chemical literature for specific synthesis
procedures.
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Caption: Relationship between Hazard ldentification and Safety Measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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